Cas no 54322-41-7 (Ac-ser-ome)

Ac-ser-ome Properties

Names and Identifiers

• (S)-Methyl 2-acetamido-3-hydroxypropanoate
• Acetyl-L-serine methyl ester
• Ac-ser-ome
• L-Serine, N-acetyl-,methyl ester
• AC-SERINE-OME
• L-N-acetylserine methyl ester
• N-acetyl-L-serine methyl ester
• N-Acetylserine methyl ester
• ONUNDAQVOOLWTH-YFKPBYRVSA-N
• N-Acetyl-L-serine, methyl ester
• AKOS006272600
• L-Serine, N-acetyl-, methyl ester
• AMY41620
• Methyl acetyl-L-serinate
• 54322-41-7
• 3619-01-0
• methyl (2S)-2-acetamido-3-hydroxypropanoate
• SCHEMBL5808266
• Ac-L-Ser-OMe
• Butanoic acid,2-(acetylamino)-,methyl ester,(2S)-
• DTXSID401306728
• F74429
• MFCD00038508
• Butanoic acid,2-(acetylamino)-, methyl ester, (2S)-
• methyl N-acetylserinate
• AC-SER-OME
• N-Acetyl-L-serine methyl ester
• +Expand

• MDL： MFCD00038508
• InChIKey： ONUNDAQVOOLWTH-YFKPBYRVSA-N
• Inchi： InChI=1S/C6H11NO4/c1-4(9)7-5(3-8)6(10)11-2/h5,8H,3H2,1-2H3,(H,7,9)/t5-/m0/s1
• SMILES： CC(N[C@H](C(OC)=O)CO)=O

Computed Properties

• Exact Mass: 161.06900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 161.06880783g/mol
• Heavy Atom Count: 11
• Complexity: 157
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.9
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• LogP: -0.95270
• PSA: 75.63000